Cas no 2228234-03-3 (3-(2,5-dihydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(2,5-dihydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228234-03-3
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 5877614
• PubChem ID: 165760918
• Update Time: 2025-06-10

3-(2,5-dihydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dihydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2228234-03-3
• EN300-1764318

• Inchi： 1S/C12H14O4/c1-12(2)9(10(12)11(15)16)7-5-6(13)3-4-8(7)14/h3-5,9-10,13-14H,1-2H3,(H,15,16)
• InChI Key： UBWJMHJISJYUIE-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=C(C=CC=2O)O)C1(C)C)=O

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-(2,5-dihydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 3-(2,5-dihydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No: 2228234-03-3)

3-(2,5-dihydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the CAS number 2228234-03-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and as a key intermediate in the synthesis of biologically active agents. The presence of both hydroxyl and carboxylic acid functional groups, combined with the distinctive cyclopropane ring system, makes this compound a versatile scaffold for medicinal chemistry investigations.

The structural motif of 3-(2,5-dihydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid encompasses several pharmacophoric elements that are highly relevant in modern drug design. The aromatic ring substituted with two hydroxyl groups (2,5-dihydroxyphenyl) suggests potential interactions with biological targets such as enzymes and receptors, while the cyclopropane ring introduces conformational rigidity that can influence molecular recognition. The carboxylic acid moiety further enhances the compound's reactivity, enabling its incorporation into more complex structures through esterification or amidation reactions.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their unique electronic properties and their ability to modulate biological pathways. The dimethyl substitution on the cyclopropane ring in 3-(2,5-dihydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid contributes to its stability and lipophilicity, making it an attractive candidate for further exploration in medicinal chemistry. This compound has been studied as a potential precursor for the development of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 3-(2,5-dihydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is its potential role in the synthesis of molecules with anti-inflammatory and antioxidant properties. The hydroxyl groups on the aromatic ring can engage in hydrogen bonding interactions with biological targets, which is a common feature among many bioactive compounds. Additionally, the cyclopropane ring has been shown to enhance binding affinity in certain drug candidates due to its rigid structure. These characteristics make this compound a promising candidate for further investigation in the development of new drugs.

Recent studies have also highlighted the utility of 3-(2,5-dihydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid as a building block for more complex molecules. Researchers have utilized this compound to synthesize derivatives that exhibit enhanced pharmacological activity. For instance, modifications of the hydroxyl groups or the cyclopropane ring have led to compounds with improved solubility and bioavailability. These findings underscore the importance of 3-(2,5-dihydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid as a versatile intermediate in drug discovery efforts.

The synthesis of 3-(2,5-dihydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled researchers to construct this molecule with high efficiency and precision. These advancements have not only facilitated the study of 3-(2,5-dihydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid but also opened up new avenues for its application in pharmaceutical research.

As our understanding of biological systems continues to evolve, so does our appreciation for the role that small molecules play in modulating these systems. 3-(2,5-dihydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid exemplifies how a single compound can serve as a foundation for numerous therapeutic strategies. Its unique structural features make it an invaluable tool for chemists and biologists alike who are striving to develop new treatments for human diseases.

In conclusion,3-(2,5-dihydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No: 2228234-03-3) represents a significant advancement in pharmaceutical chemistry. Its potential applications in drug discovery and its role as a key intermediate underscore its importance in modern medicinal research. As scientists continue to explore its properties and applications,this compound is poised to play an increasingly important role in the development of new therapeutic agents.